![molecular formula C20H20N4O4S3 B2418253 2-{[12-oxo-11-(prop-2-en-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide CAS No. 618393-23-0](/img/structure/B2418253.png)
2-{[12-oxo-11-(prop-2-en-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[12-oxo-11-(prop-2-en-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C20H20N4O4S3 and its molecular weight is 476.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis of Novel Compounds : Research has been conducted on the synthesis of novel compounds similar to the specified chemical, involving processes like mercaptoacetic acid and 2-mercaptopropionic acid reactions, leading to structurally diverse products. These studies focus on the methods of creating new chemical entities with potential biological activities (Rahman et al., 2005).
- Crystal Structure Analysis : Investigations into crystal structures of related compounds, with a focus on the conformation about certain atoms in the chemical structure, have been carried out. This includes examining intramolecular interactions and molecular folding (Subasri et al., 2016).
Biological Activity Studies
- Antimicrobial Activity : Studies have been conducted on derivatives of similar compounds to evaluate their antimicrobial activities. This includes synthesizing a series of compounds and testing their efficacy against various bacterial and fungal strains, contributing to the understanding of structure-activity relationships (Baviskar et al., 2013).
- Potential Antitumor Agents : Research into the synthesis of novel derivatives incorporating similar chemical structures has been done with a focus on evaluating their antitumor activities. This involves comparing their effectiveness against known drugs and analyzing their potential as therapeutic agents (Alqasoumi et al., 2009).
Chemical Transformations and Reactions
- Ring Contraction and Rearrangements : Investigations into photoinduced chemical reactions leading to ring contractions and rearrangements in similar compounds have been reported. These studies offer insights into chemical behavior under specific conditions and can guide the synthesis of novel molecules (Dura & Paquette, 2006).
- Halogenation Reactions : Studies on the halogenation reactions of related compounds have been performed, examining the outcomes and mechanisms of these chemical processes. This research contributes to the understanding of how these compounds react under different conditions (Jordan & Markwell, 1978).
Properties
IUPAC Name |
2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O4S3/c1-2-10-24-19(26)17-14-4-3-5-15(14)30-18(17)23-20(24)29-11-16(25)22-12-6-8-13(9-7-12)31(21,27)28/h2,6-9H,1,3-5,10-11H2,(H,22,25)(H2,21,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKECPWJOAXOHHG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC=C(C=C3)S(=O)(=O)N)SC4=C2CCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O4S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.